Cas no 280-33-1 (Bicyclo[2.2.2]octane)

• Product Name: Bicyclo[2.2.2]octane
• CAS No: 280-33-1
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 272515
• PubChem ID: 9235
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane
• 1,4-Endoethylenecyclohexane
• Bicyclo<2.2.2>octan
• GPRLTFBKWDERLU-UHFFFAOYSA-N
• AKOS006275767
• BICYCLO(2.2.2)OCTANE
• InChI=1/C8H14/c1-2-8-5-3-7(1)4-6-8/h7-8H,1-6H
• Cyclohexane, 1,4-endo-(1,2-ethanediyl)-
• 280-33-1
• DTXSID40182278
• FT-0693093

• Inchi： 1S/C8H14/c1-2-8-5-3-7(1)4-6-8/h7-8H,1-6H2
• InChI Key： GPRLTFBKWDERLU-UHFFFAOYSA-N
• SMILES： C12CCC(CC1)CC2

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7959 (estimate)
• Melting Point: 169.85°C
• Boiling Point: 141.55°C (rough estimate)
• Refractive Index: 1.4710 (estimate)
• PSA: 0.00000
• LogP: 2.58660